Cas no 326013-94-9 (4-bromo-N-{(Z)-(4-ethoxyphenyl)thio(carbonoimidyl)amino}benzamide)

4-Bromo-N-{(Z)-(4-ethoxyphenyl)thio(carbonoimidyl)amino}benzamide is a specialized organic compound featuring a brominated benzamide core linked to a thiocarbonoimidylamino moiety with an ethoxyphenyl substituent. Its structural complexity makes it valuable in synthetic chemistry, particularly in the development of pharmacologically active molecules or as an intermediate in heterocyclic synthesis. The presence of the bromo group enhances reactivity for further functionalization, while the ethoxyphenyl-thio moiety may contribute to unique electronic and steric properties. This compound is suited for research applications requiring precise molecular modifications, such as drug discovery or materials science. Careful handling is advised due to potential reactivity under certain conditions.
4-bromo-N-{(Z)-(4-ethoxyphenyl)thio(carbonoimidyl)amino}benzamide structure
326013-94-9 structure
Product Name:4-bromo-N-{(Z)-(4-ethoxyphenyl)thio(carbonoimidyl)amino}benzamide
CAS No:326013-94-9
MF:C16H16BrN3O2S
MW:394.286141395569
CID:6031438
PubChem ID:4092223
Update Time:2025-10-18

4-bromo-N-{(Z)-(4-ethoxyphenyl)thio(carbonoimidyl)amino}benzamide Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-N-{(Z)-(4-ethoxyphenyl)thio(carbonoimidyl)amino}benzamide
    • (Z)-2-(4-bromobenzoyl)-N-(4-ethoxyphenyl)hydrazine-1-carbimidothioic acid
    • Benzoic acid, 4-bromo-, 2-[[(4-ethoxyphenyl)amino]thioxomethyl]hydrazide
    • MLS000624492
    • 4-bromo-N-{[(Z)-(4-ethoxyphenyl)thio(carbonoimidyl)]amino}benzamide
    • (Z)-2-(4-bromobenzoyl)-N-(4-ethoxyphenyl)hydrazinecarbimidothioic acid
    • 1-[(4-bromobenzoyl)amino]-3-(4-ethoxyphenyl)thiourea
    • CHEMBL1534596
    • AKOS003595964
    • AKOS003624638
    • SMR000323434
    • 326013-94-9
    • F0807-0392
    • HMS2705C20
    • Inchi: 1S/C16H16BrN3O2S/c1-2-22-14-9-7-13(8-10-14)18-16(23)20-19-15(21)11-3-5-12(17)6-4-11/h3-10H,2H2,1H3,(H,19,21)(H2,18,20,23)
    • InChI Key: NHNQKBSZVZWLFT-UHFFFAOYSA-N
    • SMILES: C(NNC(NC1=CC=C(OCC)C=C1)=S)(=O)C1=CC=C(Br)C=C1

Computed Properties

  • Exact Mass: 393.01466g/mol
  • Monoisotopic Mass: 393.01466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 94.5Ų

Experimental Properties

  • Density: 1.492±0.06 g/cm3(Predicted)
  • pka: 8.91±0.70(Predicted)

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Additional information on 4-bromo-N-{(Z)-(4-ethoxyphenyl)thio(carbonoimidyl)amino}benzamide

Comprehensive Analysis of 4-bromo-N-{(Z)-(4-ethoxyphenyl)thio(carbonoimidyl)amino}benzamide (CAS No. 326013-94-9)

4-bromo-N-{(Z)-(4-ethoxyphenyl)thio(carbonoimidyl)amino}benzamide (CAS No. 326013-94-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a benzamide core modified with a 4-bromo substituent and a (Z)-(4-ethoxyphenyl)thio(carbonoimidyl)amino group, which contributes to its potential bioactivity. Researchers are particularly interested in its applications as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted drug discovery.

In recent years, the demand for small-molecule inhibitors and heterocyclic compounds has surged, driven by advancements in precision medicine and cancer therapeutics. This compound’s thioamide moiety and Z-configuration make it a candidate for studying protein-ligand interactions, a hot topic in computational chemistry and AI-driven drug design. Its CAS No. 326013-94-9 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening projects.

The synthesis of 4-bromo-N-{(Z)-(4-ethoxyphenyl)thio(carbonoimidyl)amino}benzamide involves multi-step organic reactions, including amide coupling and thionation processes. Its 4-ethoxyphenyl group enhances solubility, a critical factor for bioavailability optimization—a key concern in modern pharmacokinetics. Analytical techniques such as NMR, HPLC, and mass spectrometry are essential for characterizing its purity, a topic often queried in quality control forums.

From an industrial perspective, this compound aligns with the growing focus on green chemistry. Researchers explore solvent-free or catalytic methods to synthesize derivatives, addressing environmental sustainability demands. Its benzamide scaffold is also studied for crop protection applications, linking it to agrochemical innovation—a trending sector due to global food security challenges.

In summary, 4-bromo-N-{(Z)-(4-ethoxyphenyl)thio(carbonoimidyl)amino}benzamide (CAS No. 326013-94-9) exemplifies the intersection of medicinal chemistry and material science. Its structural versatility and potential applications in drug discovery and agricultural science ensure its continued relevance in both academic and industrial research landscapes.

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